Cas no 1446-19-1 ((S)-Diethyl 2-acetamidopentanedioate)

1446-19-1 structure
Product Name:(S)-Diethyl 2-acetamidopentanedioate
CAS No:1446-19-1
Molecular Formula:C11H19NO5
Molecular Weight:245.27226
CID:117681
PubChem ID:12258766
(S)-Diethyl 2-acetamidopentanedioate Properties
Names and Identifiers
-
- (S)-Diethyl 2-acetamidopentanedioate
- diethyl (2S)-2-acetamidopentanedioate
- L-Glutamic acid,N-acetyl-, diethyl ester (9CI)
- N-ACETYL-L-GLUTAMIC ACID DIETHYL ESTER
- A808244
- N-Acetyl-L-glutamic acid, diethyl ester
- AKOS015901391
- 1446-19-1
- SCHEMBL468763
- diethyl 2-acetamidopentanedioate
- DB-320883
-
- InChIKey: FBAOQDIATMHNAD-VIFPVBQESA-N
- Inchi: InChI=1S/C11H19NO5/c1-4-16-10(14)7-6-9(12-8(3)13)11(15)17-5-2/h9H,4-7H2,1-3H3,(H,12,13)/t9-/m0/s1
- SMILES: CCOC(CC[C@H](NC(C)=O)C(OCC)=O)=O
Computed Properties
- Exact Mass: 245.12637
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 10
- Monoisotopic Mass: 245.12632271g/mol
- Heavy Atom Count: 17
- Complexity: 277
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.4
- Topological Polar Surface Area: 81.7Ų
Experimental Properties
- PSA: 81.7
(S)-Diethyl 2-acetamidopentanedioate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Ambeed | A391449-1g |
(S)-Diethyl 2-acetamidopentanedioate |
1446-19-1 | 95+% | 1g |
$105.0 |
(S)-Diethyl 2-acetamidopentanedioate Related Literature
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Shixing Yang,Kai Zheng,Youming Zhang,Jun Song,Junle Qu Green Chem., 2018,20, 3557-3565
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Kenichi Murata,Kazuki Kajiya,Nobuhumi Nakamura,Hiroyuki Ohno Energy Environ. Sci., 2009,2, 1280-1285
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James A. Cooper,Stefan Borsley,Paul J. Lusby,Scott L. Cockroft Chem. Sci., 2017,8, 5005-5009
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Xiaoqin Ye Nanoscale, 2021,13, 14854-14865
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Mark A. Buckingham,Kristine Laws,Jason T. Sengel,Leigh Aldous Green Chem., 2020,22, 6062-6074
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Brian C. Vicente,Zheng Huang,Maurice Brookhart,Alan S. Goldman,Susannah L. Scott Dalton Trans., 2011,40, 4268-4274
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Ana I. Matesanz,Céline Joie,Pilar Souza Dalton Trans., 2010,39, 7059-7065
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Yu-Hao Geng,Xue-hui Ge,Shao-Bin Zhang,Yi-Wei Zhou,Zhi-Qi Wang,Jian Chen,Jian-Hong Xu Lab Chip, 2018,18, 1838-1843
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1446-19-1)(S)-Diethyl 2-acetamidopentanedioate

Purity:99%
Quantity:5g
Price($):323.0